Cas no 1807244-74-1 (3-Cyano-6-ethyl-2-iodobenzenesulfonyl chloride)

• Product Name: 3-Cyano-6-ethyl-2-iodobenzenesulfonyl chloride
• CAS No: 1807244-74-1
• MF: C₉H₇ClINO₂S
• MW: 355.579852342606
• CID: 5010625
• Update Time: 2025-06-14

3-Cyano-6-ethyl-2-iodobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-ethyl-2-iodobenzenesulfonyl chloride

• Inchi： 1S/C9H7ClINO2S/c1-2-6-3-4-7(5-12)8(11)9(6)15(10,13)14/h3-4H,2H2,1H3
• InChI Key： TXTADKIVIYSNOE-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(CC)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.1
• Topological Polar Surface Area: 66.3

Additional information on 3-Cyano-6-ethyl-2-iodobenzenesulfonyl chloride

Recent Advances in the Application of 3-Cyano-6-ethyl-2-iodobenzenesulfonyl chloride (CAS: 1807244-74-1) in Chemical Biology and Pharmaceutical Research

3-Cyano-6-ethyl-2-iodobenzenesulfonyl chloride (CAS: 1807244-74-1) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique cyano, ethyl, and iodine substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics. The compound's reactivity, stemming from the sulfonyl chloride group, allows for efficient conjugation with various nucleophiles, making it a valuable tool in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Cyano-6-ethyl-2-iodobenzenesulfonyl chloride in the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers utilized the compound's iodine moiety for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the creation of a diverse library of potential drug candidates. The study reported several derivatives with nanomolar inhibitory activity, highlighting the compound's significance in structure-activity relationship studies.

In parallel research, scientists have investigated the application of this chemical in proteomics studies. The sulfonyl chloride group's ability to selectively modify lysine residues has been exploited in chemical proteomics approaches to identify and characterize protein-protein interactions. A recent Nature Chemical Biology publication described its use in developing activity-based probes for studying sulfotransferase enzymes, providing new insights into their biological functions and potential as therapeutic targets.

The compound's stability and reactivity profile have also made it attractive for materials science applications. Recent work in ACS Applied Materials & Interfaces reported its incorporation into polymeric materials for controlled drug delivery systems. The iodine atom's presence allows for radio-labeling, enabling the tracking of drug release kinetics in vivo using imaging techniques. This dual functionality positions 3-Cyano-6-ethyl-2-iodobenzenesulfonyl chloride as a promising building block for theranostic applications.

Ongoing research continues to explore the full potential of this compound. Current investigations focus on its use in developing covalent inhibitors for challenging drug targets, leveraging both the sulfonyl chloride's reactivity and the iodine atom's versatility for further derivatization. As synthetic methodologies advance and our understanding of its chemical behavior deepens, 3-Cyano-6-ethyl-2-iodobenzenesulfonyl chloride is expected to play an increasingly important role in chemical biology and pharmaceutical development.